Cas no 62731-05-9 (1,2-Ethanediamine,N1-cyclohexyl-N2-(phenylmethyl)-)

• Product Name: 1,2-Ethanediamine,N1-cyclohexyl-N2-(phenylmethyl)-
• CAS No: 62731-05-9
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 502521
• PubChem ID: 12236534
• Update Time: 2025-04-19

1,2-Ethanediamine,N1-cyclohexyl-N2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-cyclohexyl-N2-(phenylmethyl)-
• N-(2-(BENZYLAMINO)ETHYL) CYCLOHEXANAMINE
• N-benzyl-N'-cyclohexylethane-1,2-diamine
• 1,2-Ethanediamine,N-cyclohexyl-N'-(phenylmethyl)- (9CI)
• A833959
• AG-G-30907
• CTK5B5793
• KB-118492
• N'-cyclohexyl-N-(phenylmethyl)ethane-1,2-diamine
• N-(2-(BENZYLAMINO)ETHYL)CYCLOHEXANAMINE
• N-benzyl-N'-cyclohexyl-ethane-1,2-diamine
• 62731-05-9
• DTXSID60481775
• N1-Benzyl-N2-cyclohexylethane-1,2-diamine
• N~1~-Benzyl-N~2~-cyclohexylethane-1,2-diamine

• Inchi： 1S/C15H24N2/c1-3-7-14(8-4-1)13-16-11-12-17-15-9-5-2-6-10-15/h1,3-4,7-8,15-17H,2,5-6,9-13H2
• InChI Key： YHAXKXSRCNYJJB-UHFFFAOYSA-N
• SMILES： N(CCNCC1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 232.19400
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 3.48030